P-ETHYLCALIX[7!ARENE, 98
P-ETHYLCALIX[7!ARENE, 98
Brand Name:
Vulcanchem
CAS No.:
122002-00-0
VCID:
VC0043631
InChI:
InChI=1S/C63H70O7/c1-8-36-15-43-29-45-17-37(9-2)19-47(58(45)65)31-49-21-39(11-4)23-51(60(49)67)33-53-25-41(13-6)27-55(62(53)69)35-56-28-42(14-7)26-54(63(56)70)34-52-24-40(12-5)22-50(61(52)68)32-48-20-38(10-3)18-46(59(48)66)30-44(16-36)57(43)64/h15-28,64-70H,8-14,29-35H2,1-7H3
SMILES:
CCC1=CC2=C(C(=C1)CC3=CC(=CC(=C3O)CC4=CC(=CC(=C4O)CC5=CC(=CC(=C5O)CC6=C(C(=CC(=C6)CC)CC7=C(C(=CC(=C7)CC)CC8=C(C(=CC(=C8)CC)C2)O)O)O)CC)CC)CC)O
Molecular Formula:
C63H70O7
Molecular Weight:
939.2 g/mol
P-ETHYLCALIX[7!ARENE, 98
CAS No.: 122002-00-0
Main Products
VCID: VC0043631
Molecular Formula: C63H70O7
Molecular Weight: 939.2 g/mol
| CAS No. | 122002-00-0 |
|---|---|
| Product Name | P-ETHYLCALIX[7!ARENE, 98 |
| Molecular Formula | C63H70O7 |
| Molecular Weight | 939.2 g/mol |
| IUPAC Name | 5,11,17,23,29,35,41-heptaethyloctacyclo[37.3.1.13,7.19,13.115,19.121,25.127,31.133,37]nonatetraconta-1(42),3,5,7(49),9,11,13(48),15,17,19(47),21,23,25(46),27(45),28,30,33(44),34,36,39(43),40-henicosaene-43,44,45,46,47,48,49-heptol |
| Standard InChI | InChI=1S/C63H70O7/c1-8-36-15-43-29-45-17-37(9-2)19-47(58(45)65)31-49-21-39(11-4)23-51(60(49)67)33-53-25-41(13-6)27-55(62(53)69)35-56-28-42(14-7)26-54(63(56)70)34-52-24-40(12-5)22-50(61(52)68)32-48-20-38(10-3)18-46(59(48)66)30-44(16-36)57(43)64/h15-28,64-70H,8-14,29-35H2,1-7H3 |
| Standard InChIKey | KSIOLCZRPFHBDG-UHFFFAOYSA-N |
| SMILES | CCC1=CC2=C(C(=C1)CC3=CC(=CC(=C3O)CC4=CC(=CC(=C4O)CC5=CC(=CC(=C5O)CC6=C(C(=CC(=C6)CC)CC7=C(C(=CC(=C7)CC)CC8=C(C(=CC(=C8)CC)C2)O)O)O)CC)CC)CC)O |
| Canonical SMILES | CCC1=CC2=C(C(=C1)CC3=CC(=CC(=C3O)CC4=CC(=CC(=C4O)CC5=CC(=CC(=C5O)CC6=C(C(=CC(=C6)CC)CC7=C(C(=CC(=C7)CC)CC8=C(C(=CC(=C8)CC)C2)O)O)O)CC)CC)CC)O |
| PubChem Compound | 366252 |
| Last Modified | Nov 11 2021 |
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